Cas no 51311-17-2 (Carbon fluoride)

• Product Name: Carbon fluoride
• CAS No: 51311-17-2
• MF: CH₃F
• MW: 34.0329239368439
• CID: 376766
• PubChem ID: 11638
• Update Time: 2025-05-24

Carbon fluoride Chemical and Physical Properties

Names and Identifiers

• Carbon fluoride
• Fluorinated carbon
• Graphite fluoride
• Graphite, fluorinated, (CFx)n, x~1.1
• GRAPHITE, FLUORINATED, POLYMER
• Polycarbon monofluoride
• Graphite fluorinated polymer
• Graphite Fluoride (Carbon Monofluoride)
• FT-0626480
• Fluormethan
• FT-0690202
• Fluorocarbon
• A832279
• 13453-52-6
• UNII-54A9X6F0CM
• F-41
• HFC 41
• Freon 41
• Methylfluorid
• UN-2454
• c0354
• FLUOROMETHANE
• EINECS 209-796-6
• DTXSID101315196
• Methyl fluoride, or Refrigerant gas R 41
• Fluoro methyl group
• Graphite Fluoride (Carbon Monofluoride) Nanopowder
• AKOS005762834
• F 41
• 54A9X6F0CM
• CHEBI:28826
• Fluorographite
• NS00080257
• R-41
• carbon-fluorine
• Fluoromethylidyne
• Monofluormethan
• 3889-75-6
• UN2454
• Refrigerant gas R 41
• CHEMBL116838
• fluoranylmethane
• InChI=1/CH3F/c1-2/h1H
• 51311-17-2
• DTXSID6060474
• CH3F
• Methylidyne, fluoro-
• FT-0724279
• Methyl fluoride, or Refrigerant gas R 41 [UN2454] [Flammable gas]
• fluoro-methane
• Methyl fluoride
• Methane, fluoro-
• ISOSXCFSIDVNNC-UHFFFAOYSA-N
• FT-0623470
• MFCD00039282
• UN 2454
• 593-53-3
• R 41
• HFC-41
• MeF
• FLUOROMETHANE [MI]
• Q421738
• DTXSID80958535
• Fluoromethane, FC-41
• Carbon monofluoride polymer
• >61 wt. % F
• Fluoromethyl

• MDL： G170696
• Inchi： 1S/CH3F/c1-2/h1H3
• InChI Key： NBVXSUQYWXRMNV-UHFFFAOYSA-N
• SMILES： FC

Computed Properties

• Exact Mass: 87.9936
• Monoisotopic Mass: 30.998403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: Not available
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.6±0.1 g/cm3
• Melting Point: 500°C
• Boiling Point: 843.4±65.0 °C at 760 mmHg
• Flash Point: 463.9±34.3 °C
• PSA: 0
• Solubility: Not available
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Carbon fluoride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：TQ1283000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes

Additional information on Carbon fluoride

Carbon Fluoride (CAS No 51311-17-2): A Comprehensive Overview

Carbon Fluoride, identified by the CAS number 51311-17-2, is a compound that has garnered significant attention in various scientific and industrial domains. This compound, also referred to as Tetrafluoromethane or CF4, is a colorless, odorless gas with a wide range of applications. Recent advancements in materials science and chemistry have further highlighted its potential in emerging technologies, making it a subject of intense research.

The chemical structure of Carbon Fluoride (CF4) consists of a central carbon atom surrounded by four fluorine atoms, forming a tetrahedral geometry. This configuration contributes to its high stability and inertness under normal conditions. The compound is known for its low reactivity, which makes it suitable for use in environments where chemical inertness is crucial. Recent studies have explored the use of CF4 in advanced semiconductor manufacturing processes, where its stability plays a pivotal role in achieving precise etching and deposition.

In terms of physical properties, Carbon Fluoride has a boiling point of approximately -68°C (-90°F) and a melting point around -98°C (-144°F). Its density is significantly lower than that of air, which aids in its rapid dispersion in open environments. These properties make it an ideal candidate for applications such as fire suppression systems, where its ability to displace oxygen and inhibit combustion is highly valued. Cutting-edge research has focused on enhancing the efficiency of fire suppression agents by incorporating CF4 into blends that offer superior performance while minimizing environmental impact.

The synthesis of Carbon Fluoride typically involves the reaction of carbon with fluorine gas at elevated temperatures. This process requires precise control to ensure the formation of CF4 without the generation of byproducts. Recent innovations in fluorination techniques have improved the yield and purity of CF4, which is critical for its use in high-tech industries such as aerospace and electronics.

Carbon Fluoride's applications extend beyond traditional industries. In the realm of energy storage, researchers are investigating its potential as an electrolyte component in advanced batteries. The compound's ability to stabilize electrode materials and enhance ion mobility could lead to breakthroughs in battery technology, addressing the growing demand for high-performance energy storage solutions.

In addition to its practical applications, Carbon Fluoride has become a focal point in environmental studies. While it is not classified as a hazardous substance under normal conditions, its long atmospheric lifetime raises concerns about its contribution to global warming. Scientists are actively exploring methods to mitigate its environmental impact through innovative recycling technologies and alternative synthetic pathways.

The latest research on Carbon Fluoride also delves into its role in medical applications. Studies suggest that CF4 could be used as a contrast agent in medical imaging techniques due to its unique physical properties. This potential application underscores the compound's versatility and highlights the need for further investigation into its biocompatibility and safety profiles.

In conclusion, Carbon Fluoride (CAS No 51311-17-2) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across industries coupled with ongoing research into new uses ensure that this compound will remain at the forefront of scientific innovation for years to come.